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Compound of Interest

Compound Name: Difucosyllacto-N-neohexaose

Cat. No.: B1598648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, operational, and disposal guidance for handling

Difucosyllacto-N-neohexaose in a laboratory setting. While this substance is generally

considered to have a low hazard profile, adherence to standard laboratory safety protocols is

essential.

Difucosyllacto-N-neohexaose is an oligosaccharide that can be isolated from human milk.[1]

[2] It is intended for research and development purposes only.[3]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Difucosyllacto-N-neohexaose should be

requested directly from the supplier, it is categorized with other oligosaccharides which are

generally not classified as hazardous substances.[4] However, as with any chemical

compound, appropriate PPE should be worn to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:
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PPE Category Item Specification Purpose

Eye Protection
Safety glasses or

goggles
ANSI Z87.1-compliant

Protects eyes from

dust particles.

Hand Protection
Disposable nitrile

gloves

Standard laboratory

grade
Prevents skin contact.

Body Protection Laboratory coat Standard
Protects clothing and

skin from spills.

Respiratory Protection Not generally required
Use in well-ventilated

area

If handling large

quantities or if dust is

generated, a dust

mask may be used.

Handling and Storage
Operational Plan:

Engineering Controls: Handle in a well-ventilated area. A fume hood is not typically required

but can be used to minimize dust exposure when weighing or transferring large quantities.

Personal Hygiene: Avoid breathing dust. Avoid contact with eyes and skin. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place. Some suppliers recommend

storage at -20°C.[3]

Disposal Plan
Difucosyllacto-N-neohexaose is not typically classified as hazardous waste. However,

disposal should always be in accordance with local, state, and federal regulations.

Disposal Guidelines:
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Waste Type Disposal Method

Unused Product
Dispose of as non-hazardous chemical waste.

Can be sent to a licensed disposal company.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in the appropriate solid waste stream

for non-hazardous laboratory waste.

Empty Containers
Rinse with a suitable solvent (e.g., water) and

dispose of as non-hazardous waste.

Approximately 85% of waste generated from healthcare and research activities is non-

hazardous.[5] Non-hazardous waste can often be disposed of in a landfill or through a

specialized waste management service.[6][7]

Experimental Workflow for Handling Difucosyllacto-
N-neohexaose
The following diagram outlines the standard procedure for handling Difucosyllacto-N-
neohexaose from receipt to disposal.
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Standard Handling Workflow for Difucosyllacto-N-neohexaose
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Logical Relationship for Safety Protocol
The following diagram illustrates the relationship between hazard assessment, control

measures, and safe operational outcomes.
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Safe Handling and Use
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Relationship Between Hazard Assessment and Safety Protocols

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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